Cas no 1784425-60-0 (1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine])

• Product Name: 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine]
• CAS No: 1784425-60-0
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 5701033
• PubChem ID: 84053367
• Update Time: 2025-05-30

1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] Chemical and Physical Properties

Names and Identifiers

• EN300-1074968
• 1784425-60-0
• 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine]
• Spiro[pyrrolidine-3,4'(5'H)-thieno[3,2-c]pyridine], 6',7'-dihydro-1-methyl-

• Inchi： 1S/C11H16N2S/c1-13-6-4-11(8-13)9-3-7-14-10(9)2-5-12-11/h3,7,12H,2,4-6,8H2,1H3
• InChI Key： NIZNMYFICCBPHV-UHFFFAOYSA-N
• SMILES： N1(C)CCC2(NCCC3SC=CC=32)C1

Computed Properties

• Exact Mass: 208.10341969g/mol
• Monoisotopic Mass: 208.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 332.6±37.0 °C(Predicted)
• pka: 10.08±0.20(Predicted)

Additional information on 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine]

Research Brief on 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] (CAS: 1784425-60-0)

1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] (CAS: 1784425-60-0) is a spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spiro[pyrrolidine-thienopyridine] scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in targeting various diseases, particularly in the central nervous system (CNS) and oncology.

The compound's spirocyclic structure imparts a high degree of three-dimensional complexity, which is advantageous for interacting with biological targets such as G protein-coupled receptors (GPCRs) and enzymes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potent and selective modulator of dopamine receptors, suggesting potential applications in neurodegenerative disorders like Parkinson's disease. The study utilized a combination of computational docking and in vitro assays to demonstrate its binding affinity and functional activity.

In addition to its CNS applications, 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] has been investigated for its anticancer properties. A recent preprint on BioRxiv reported its efficacy in inhibiting protein kinases involved in tumor proliferation, particularly in breast and lung cancer cell lines. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's potency and selectivity, achieving nanomolar IC50 values in enzymatic assays.

The synthesis of this compound has also been a focal point of recent research. A 2024 paper in Organic Letters described a novel, scalable route to 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] using a one-pot cascade reaction, which significantly improved yield and reduced production costs compared to traditional methods. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Furthermore, toxicology studies are underway to assess its safety profile, which will be pivotal for its progression into clinical trials.

In conclusion, 1-Methyl-6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine] (CAS: 1784425-60-0) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action, synthetic optimization, and preclinical validation will be essential to fully realize its clinical applications. This compound exemplifies the innovative strides being made in the intersection of chemical biology and drug discovery.